Dexmedetomidine

Description

Dexmedetomidine is a non-opioid medication primarily used for sedation and pain management in intensive care units (ICUs) and operating rooms . It is approved by the FDA for sedating intubated and mechanically ventilated patients in the ICU, as well as for peri-procedural sedation of non-intubated patients . However, its use has expanded to include off-label applications such as treating and preventing delirium, providing adjunctive analgesia, managing insomnia in the ICU, and treating alcohol withdrawal . In anesthesia, dexmedetomidine is used for procedural sedation, awake intubation, and as an adjunct during general anesthesia to decrease postoperative pain, opioid usage, and nausea .

As a selective alpha2-adrenoreceptor agonist, dexmedetomidine induces an inhibitory feedback loop that reduces norepinephrine secretion, resulting in sympatholytic, analgesic, and sedative effects . Its unique properties include producing a sedated state that keeps patients comfortable and cooperative during mechanical ventilation, not causing significant respiratory depression, and providing an opioid-sparing effect . Studies have demonstrated its efficacy in decreasing the need for opioids, benzodiazepines, propofol, and other sedative medications . Dexmedetomidine has a significantly greater α2:α1-adrenoreceptor affinity ratio and a shorter elimination half-life compared to similar α2-adrenoreceptor agonists .

While dexmedetomidine is considered safe for short-term sedation, potential side effects include hypotension and bradycardia . It has demonstrated benefits such as safe sedation for surgical interventions, improved analgesia, stable hemodynamics, and reduced postoperative nausea and shivering . Remifentanil is another synthetic opioid commonly used for analgesia and sedation, often compared to dexmedetomidine for its rapid onset and offset . Further research is needed to fully understand dexmedetomidine's pharmacological properties, optimal patient selection, dosage, and potential adverse effects .

• CAS No.: 113775-47-6
• Product Name: Dexmedetomidine
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 5-[(1S)-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole
• Standard InChI: InChI=1S/C13H16N2/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13/h4-8,11H,1-3H3,(H,14,15)/t11-/m0/s1
• Standard InChIKey: CUHVIMMYOGQXCV-NSHDSACASA-N
• SMILES: CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C
• Appearance: Solid powder
• Purity: > 98%
• Synonyms: Dexmedetomidine; Dexmedetomidine Hydrochloride; Hydrochloride, Dexmedetomidine; MPV 1440; MPV-1440; MPV1440; Precedex
• Reference: 1: Chagas JAB, Santos LCP, Silva Filho JR, Bondan C. Anaesthetic and cardiorespiratory effects of ketamine plus dexmedetomidine for chemical restraint in black capuchin monkeys (Sapajus nigritus). N Z Vet J. 2017 Nov 12:1-15. doi: 10.1080/00480169.2017.1403975. [Epub ahead of print] PubMed PMID: 29129149. 2: Li X, Chen CJ, Tan F, Pan JR, Xing JB, Zhu QQ, Hei ZQ, Zhou SL. Effect of dexmedetomidine for attenuation of propofol injection pain in electroconvulsive therapy: a randomized controlled study. J Anesth. 2017 Nov 10. doi: 10.1007/s00540-017-2430-3. [Epub ahead of print] PubMed PMID: 29127492. 3: Guldenmund P, Vanhaudenhuyse A, Sanders RD, Sleigh J, Bruno MA, Demertzi A, Bahri MA, Jaquet O, Sanfilippo J, Baquero K, Boly M, Brichant JF, Laureys S, Bonhomme V. Brain functional connectivity differentiates dexmedetomidine from propofol and natural sleep. Br J Anaesth. 2017 Oct 1;119(4):674-684. doi: 10.1093/bja/aex257. PubMed PMID: 29121293. 4: Miyamoto K, Nakashima T, Shima N, Kato S, Ueda K, Kawazoe Y, Ohta Y, Morimoto T, Yamamura H; DESIRE Trial Investigators. Effect of Dexmedetomidine on Lactate Clearance in Patients with Septic Shock: A Sub-Analysis of a Multicenter Randomized Controlled Trial. Shock. 2017 Nov 7. doi: 10.1097/SHK.0000000000001055. [Epub ahead of print] PubMed PMID: 29117063. 5: Wang J, Han Z, Zhou H, Wang N, Ma H. Effective Loading Dose of Dexmedetomidine to Induce Adequate Sedation in Parturients Undergoing Caesarean Section Under Spinal Anaesthesia. Turk J Anaesthesiol Reanim. 2017 Oct;45(5):260-263. doi: 10.5152/TJAR.2017.04578. Epub 2017 Oct 1. PubMed PMID: 29114409; PubMed Central PMCID: PMC5656159. 6: Cortegiani A, Accurso G, Gregoretti C. Should We Use Dexmedetomidine for Sedation in Parturients Undergoing Caesarean Section Under Spinal Anaesthesia? Turk J Anaesthesiol Reanim. 2017 Oct;45(5):249-250. doi: 10.5152/TJAR.2017.0457812. Epub 2017 Oct 1. PubMed PMID: 29114407; PubMed Central PMCID: PMC5656157. 7: Reshetnikov AP, Kasatkin AA, Urakov AL, Baimurzin DY. Management of exaggerated gag reflex in dental patients using intravenous sedation with dexmedetomidine. Dent Res J (Isfahan). 2017 Sep-Oct;14(5):356-358. PubMed PMID: 29109752; PubMed Central PMCID: PMC5654232. 8: Bihani P, Biyani G, Bhatia PK, Mohammed S. Can dexmedetomidine be used as sole maintenance anesthetic agent at standard sedative doses? J Anaesthesiol Clin Pharmacol. 2017 Jul-Sep;33(3):415-416. doi: 10.4103/0970-9185.168259. PubMed PMID: 29109651; PubMed Central PMCID: PMC5672529. 9: Sethi P, Gupta N. Effect of dexmedetomidine on blood glucose during surgery. J Anaesthesiol Clin Pharmacol. 2017 Jul-Sep;33(3):411-412. doi: 10.4103/0970-9185.173320. PubMed PMID: 29109648; PubMed Central PMCID: PMC5672509. 10: Rashid MR, Najeeb R, Mushtaq S, Habib R. Comparative evaluation of midazolam, dexmedetomidine, and propofol as Intensive Care Unit sedatives in postoperative electively ventilated eclamptic patients. J Anaesthesiol Clin Pharmacol. 2017 Jul-Sep;33(3):331-336. doi: 10.4103/joacp.JOACP_380_15. PubMed PMID: 29109631; PubMed Central PMCID: PMC5672512.
• PubChem Compound: 5311068
• Last Modified: Sep 12 2023